Cas no 1803722-39-5 (2-(3-Chloropropyl)-6-ethoxymandelic acid)

• Product Name: 2-(3-Chloropropyl)-6-ethoxymandelic acid
• CAS No: 1803722-39-5
• MF: C₁₃H₁₇ClO₄
• MW: 272.724683523178
• CID: 4939103
• Update Time: 2025-11-01

2-(3-Chloropropyl)-6-ethoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-6-ethoxymandelic acid

• Inchi： 1S/C13H17ClO4/c1-2-18-10-7-3-5-9(6-4-8-14)11(10)12(15)13(16)17/h3,5,7,12,15H,2,4,6,8H2,1H3,(H,16,17)
• InChI Key： XURDXTAGKXQARK-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=C(C=1C(C(=O)O)O)OCC

Computed Properties

• Exact Mass: 272.0815367 g/mol
• Monoisotopic Mass: 272.0815367 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8
• Molecular Weight: 272.72

Additional information on 2-(3-Chloropropyl)-6-ethoxymandelic acid

Introduction to 2-(3-Chloropropyl)-6-ethoxymandelic Acid (CAS No. 1803722-39-5)

2-(3-Chloropropyl)-6-ethoxymandelic acid (CAS No. 1803722-39-5) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of mandelic acids, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of 2-(3-Chloropropyl)-6-ethoxymandelic acid is characterized by a benzene ring substituted with a chloropropyl group at the 2-position and an ethoxy group at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for both academic and industrial research.

In the context of medicinal chemistry, 2-(3-Chloropropyl)-6-ethoxymandelic acid has been investigated for its potential as a lead compound in the development of new therapeutic agents. Recent studies have shown that this compound exhibits promising pharmacological activities, particularly in the areas of inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(3-Chloropropyl)-6-ethoxymandelic acid demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Beyond its anti-inflammatory properties, 2-(3-Chloropropyl)-6-ethoxymandelic acid has also shown potential as an anti-cancer agent. Research conducted at the National Institutes of Health (NIH) revealed that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt pathway, which is often dysregulated in cancer cells.

The synthesis of 2-(3-Chloropropyl)-6-ethoxymandelic acid has been optimized using modern synthetic techniques to ensure high yields and purity. One common synthetic route involves the reaction of 6-hydroxybenzaldehyde with ethyl bromide to form the ethoxy-substituted benzaldehyde intermediate, followed by condensation with 3-chloropropylmagnesium chloride to yield the final product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production.

In addition to its potential therapeutic applications, 2-(3-Chloropropyl)-6-ethoxymandelic acid has also been studied for its use as a chemical probe in biological research. Its unique structure allows it to interact with specific protein targets, making it a valuable tool for understanding molecular mechanisms underlying various diseases. For example, researchers at the University of California have used this compound to investigate the role of certain enzymes in metabolic pathways associated with diabetes and obesity.

The safety profile of 2-(3-Chloropropyl)-6-ethoxymandelic acid has been evaluated through extensive toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, 2-(3-Chloropropyl)-6-ethoxymandelic acid (CAS No. 1803722-39-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.